Cas no 135610-09-2 (Silanamine,1-(2,4-cyclopentadien-1-yl)-N-(1,1-dimethylethyl)-1,1-dimethyl-)

• Product Name: Silanamine,1-(2,4-cyclopentadien-1-yl)-N-(1,1-dimethylethyl)-1,1-dimethyl-
• CAS No: 135610-09-2
• MF: C₁₁H₂₁NSi
• MW: 195.376643896103
• MDL: MFCD29067148
• CID: 1238562
• PubChem ID: 12092871
• Update Time: 2025-04-20

Silanamine,1-(2,4-cyclopentadien-1-yl)-N-(1,1-dimethylethyl)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silanamine,1-(2,4-cyclopentadien-1-yl)-N-(1,1-dimethylethyl)-1,1-dimethyl-
• (Tert-butylamino)(cyclopentadienyl)(dimethyl)silane
• JAHUCWAAGICQQB-UHFFFAOYSA-N
• MFCD29067148
• 135610-09-2
• N-(tert-Butyl)-N-(cyclopentadienyldimethylsilyl)amine
• N-[cyclopenta-2,4-dien-1-yl(dimethyl)silyl]-2-methylpropan-2-amine

• MDL： MFCD29067148
• Inchi： 1S/C11H21NSi/c1-11(2,3)12-13(4,5)10-8-6-7-9-10/h6-10,12H,1-5H3
• InChI Key： JAHUCWAAGICQQB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=C1)NC(C)(C)C

Computed Properties

• Exact Mass: 195.14443
• Monoisotopic Mass: 195.144326209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03